Cas no 1342993-00-3 (3-(2-Aminoethyl)-4,6-dimethylindolin-2-one)

• Product Name: 3-(2-Aminoethyl)-4,6-dimethylindolin-2-one
• CAS No: 1342993-00-3
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5252271
• Update Time: 2025-10-13

3-(2-Aminoethyl)-4,6-dimethylindolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-Aminoethyl)-4,6-dimethylindolin-2-one
• 3-(2-aminoethyl)-4,6-dimethyl-2,3-dihydro-1H-indol-2-one
• 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-4,6-dimethyl-

• Inchi： 1S/C12H16N2O/c1-7-5-8(2)11-9(3-4-13)12(15)14-10(11)6-7/h5-6,9H,3-4,13H2,1-2H3,(H,14,15)
• InChI Key： XOWNHGVPIJSGFI-UHFFFAOYSA-N
• SMILES： O=C1C(CCN)C2C(C)=CC(C)=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 1
• Topological Polar Surface Area: 55.1

Additional information on 3-(2-Aminoethyl)-4,6-dimethylindolin-2-one

3-(2-Aminoethyl)-4,6-Dimethylindolin-2-One (CAS No. 1342993-00-3): A Versatile Scaffold for Targeted Therapeutic Applications

3-(2-Aminoethyl)-4,6-Dimethylindolin-2-One represents a structurally unique indolin-2-one derivative with potential applications in pharmaceutical research. This compound, identified by its CAS No. 1342993-00-3, is characterized by a core indolin-2-one ring substituted with a 2-aminoethyl group at the 3-position and methyl groups at the 4 and 6 positions. The molecular architecture of this scaffold has been extensively studied for its ability to modulate biological pathways, particularly in the context of neurodegenerative diseases and inflammatory responses.

Recent advancements in drug discovery have highlighted the importance of indolin-2-one derivatives as templates for developing small molecule therapeutics. The 3-(2-Aminoethyl)-4,6-Dimethylindolin-2-One scaffold has demonstrated promising activity in in vitro assays targeting neuroinflammatory mediators and protein misfolding pathways. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway, a key regulator of immune responses. This finding underscores the potential of this scaffold in treating conditions such as multiple sclerosis and Alzheimer's disease.

The indolin-2-one ring system is known for its ability to form hydrogen bonds and π-π interactions, making it a favorable platform for ligand design. The 2-aminoethyl substitution introduces additional functional groups that can enhance the compound's binding affinity to target proteins. For instance, the aminoethyl moiety may participate in electrostatic interactions with serine/threonine kinases, which are implicated in cancer progression. This structural feature has been exploited in the development of antitumor agents targeting EGFR and VEGFR pathways.

Current research on 3-(2-Aminoethyl)-4,6-Dimethylindolin-2-One is focused on optimizing its selectivity and bioavailability. A 2024 preclinical study in ACS Chemical Biology demonstrated that derivatives of this scaffold exhibit improved cell permeability and reduced toxicity compared to earlier generations. The study also highlighted the compound's potential as a modulator of autophagy, a process critical for cellular homeostasis and neuroprotection. This dual functionality makes it a compelling candidate for multi-target drug design.

The 4,6-dimethyl substitutions in the indolin-2-one ring contribute to the compound's conformational stability and metabolic resistance. These methyl groups act as steric shields, reducing the likelihood of metabolic degradation and enhancing the compound's half-life in vivo. This property is particularly advantageous for chronic disease management, where prolonged drug exposure is required. Additionally, the dimethyl groups may influence the compound's lipophilicity, affecting its cell membrane permeability and target specificity.

Recent computational studies using molecular docking and MD simulations have provided insights into the binding modes of 3-(2-Aminoethyl)-4,6-Dimethylindolin-2-One with its biological targets. For example, the compound was shown to bind to tau protein with high affinity, a key player in neurofibrillary tangles associated with Alzheimer's disease. These findings suggest that this scaffold could be further optimized to address protein aggregation disorders by modulating protein-protein interactions.

The indolin-2-one core is also being explored for its potential in antimicrobial applications. A 2023 study in Antimicrobial Agents and Chemotherapy reported that derivatives of this scaffold exhibit antibacterial activity against multidrug-resistant strains of Staphylococcus aureus. The aminoethyl group may contribute to this activity by interacting with cell wall synthesis enzymes, while the dimethyl substitutions enhance the compound's lipophilicity for better membrane penetration.

Challenges in the development of 3-(2-Aminoethyl)-4,6-Dimethylindolin-2-One include improving its solubility and target specificity. While the dimethyl groups enhance metabolic stability, they may also reduce the compound's water solubility, limiting its oral bioavailability. To address this, researchers are exploring prodrug strategies and structure-based optimization to balance these properties. For example, replacing the aminoethyl group with a hydroxyethyl derivative has been shown to improve water solubility without compromising binding affinity.

Overall, the 3-(2-Aminoethyl)-4,6-Dimethylindolin-2-One scaffold represents a versatile platform for drug discovery, with applications spanning neurodegenerative diseases, cancer, and infectious diseases. Ongoing research aims to refine its pharmacological profile through structure-activity relationship (SAR) studies and computational modeling. As the field of targeted therapy continues to evolve, this scaffold is poised to play a significant role in the development of next-generation therapeutics.

Future directions for research on 3-(2-Aminoethyl)-4,6-Dimethylindolin-2-One include exploring its potential in combination therapies and personalized medicine. By leveraging its ability to modulate multiple biological pathways, this compound could be integrated into multi-target drug regimens to address complex diseases. Additionally, the development of nanoparticle formulations may enhance its delivery efficiency and targeting accuracy, further expanding its therapeutic applications.

In conclusion, the 3-(2-Aminoethyl)-4,6-Dimethylindolin-2-One scaffold exemplifies the power of structure-based drug design in modern pharmacology. Its unique chemical features, combined with recent advances in computational tools and biological assays, position it as a promising candidate for the treatment of a wide range of diseases. As research in this area progresses, it is expected that this scaffold will contribute to the development of more effective and targeted therapies for patients worldwide.

For further information on the 3-(2-Aminoethyl)-4,6-Dimethylindolin-2-One scaffold and its potential applications, readers are encouraged to explore recent publications in Journal of Medicinal Chemistry, ACS Chemical Biology, and Antimicrobial Agents and Chemotherapy. These resources provide detailed insights into the mechanisms of action, optimization strategies, and clinical relevance of this promising chemical entity.